Cas no 2680798-03-0 (benzyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate)

• Product Name: benzyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate
• CAS No: 2680798-03-0
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 5634873
• PubChem ID: 165927549
• Update Time: 2025-10-29

benzyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(cyclopropylmethyl)-N-[(3-hydroxyphenyl)methyl]carbamate
• EN300-28292316
• 2680798-03-0
• benzyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate

• Inchi： 1S/C19H21NO3/c21-18-8-4-7-17(11-18)13-20(12-15-9-10-15)19(22)23-14-16-5-2-1-3-6-16/h1-8,11,15,21H,9-10,12-14H2
• InChI Key： MAJVBVUBKOISPA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC1C=CC=C(C=1)O)CC1CC1)=O

Computed Properties

• Exact Mass: 311.15214353g/mol
• Monoisotopic Mass: 311.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate

Introduction to Benzyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate (CAS No. 2680798-03-0)

Benzyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate, a compound with the CAS number 2680798-03-0, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are known for their diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, characterized by the presence of a benzyl group, a cyclopropylmethyl moiety, and a 3-hydroxyphenyl group, makes it a subject of intense interest for scientists exploring novel pharmacophores.

The chemical structure of Benzyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate contributes to its distinct pharmacological profile. The benzyl group is often associated with enhanced lipophilicity, which can improve the compound's ability to cross biological membranes. On the other hand, the cyclopropylmethyl group introduces steric hindrance, potentially influencing binding affinity and selectivity. The 3-hydroxyphenyl moiety is a key feature that may contribute to hydrogen bonding interactions, which are crucial for the compound's biological activity.

In recent years, there has been a growing interest in carbamates as potential drug candidates due to their broad spectrum of biological activities. Carbamates have been explored for their roles in neurodegenerative diseases, inflammation, and cancer. The specific combination of functional groups in Benzyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate suggests that it may exhibit properties such as enzyme inhibition or receptor interaction that could be beneficial in therapeutic contexts.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that carbamates can modulate neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The presence of the 3-hydroxyphenyl group in Benzyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate may enhance its ability to interact with specific neural receptors, thereby offering a novel approach to managing these complex diseases.

Furthermore, the cyclopropylmethyl group in the molecule could play a critical role in determining its metabolic stability and bioavailability. Cyclopropane rings are known to be metabolically labile, but they can also confer unique electronic properties that influence drug-receptor interactions. This balance between metabolic susceptibility and pharmacological activity makes Benzyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate an intriguing candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of each functional group must be carefully managed to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to explore the pharmacological potential of such complex molecules on a larger scale.

Recent research has also highlighted the importance of computational modeling in understanding the behavior of carbamates like Benzyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate. Molecular docking studies can predict how these compounds interact with biological targets, providing valuable insights into their potential therapeutic effects. These computational approaches are increasingly being integrated into drug discovery pipelines, complementing traditional experimental methods.

In conclusion, Benzyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate (CAS No. 2680798-03-0) represents a promising area of research within the pharmaceutical industry. Its unique structural features and potential biological activities make it a compelling candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for various diseases.